Cas no 2034545-29-2 (N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 2034545-29-2
• MF: C₁₈H₁₃N₃OS₂
• MW: 351.44532084465
• CID: 5353636
• Update Time: 2025-06-15

N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide
• N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H13N3OS2/c22-17(18-21-13-4-1-2-5-16(13)24-18)20-11-12-7-8-19-14(10-12)15-6-3-9-23-15/h1-10H,11H2,(H,20,22)
• InChI Key： DYFGAYBDCZAUAD-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=CN=C(C3=CC=CS3)C=2)=O)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 3.8
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

N-{[2-(thiophen-2-yl)pyridin-4-ylmethyl]-1,3-benzothiazole-2-carboxamide (CAS No. 2034545-29-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N-{[2-(thiophen-2-yl)pyridin-4-ylmethyl]-1,3-benzothiazole-2-carboxamide, identified by its CAS number 2034545-29-2, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The synergistic arrangement of the thiophen-2-yl, pyridin-4-yl, and benzothiazole moieties imparts unique electronic and steric properties, making it a promising candidate for further exploration.

The structural composition of N-{[2-(thiophen-2-yl)pyridin-4-ylmethyl]-1,3-benzothiazole-2-carboxamide is a testament to the ingenuity of modern synthetic chemistry. The presence of the thiophen ring, a heterocyclic aromatic compound known for its stability and biological activity, plays a pivotal role in modulating the compound's interactions with biological targets. This is complemented by the pyridine moiety, which is widely recognized for its ability to enhance binding affinity and selectivity in drug molecules. Together, these components form a robust scaffold that is conducive to the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological profiles. The benzothiazole core, a key structural element in N-{[2-(thiophen-2-yl)pyridin-4-ylmethyl]-1,3-benzothiazole-2-carboxamide, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that benzothiazole derivatives can effectively interfere with critical biological pathways, making them valuable in the treatment of various diseases. The incorporation of additional functional groups, such as the methylamino group, further enhances the compound's potential by introducing new sites for interaction with biological targets.

The synthesis of N-{[2-(thiophen-2-yl)pyridin-4-ylmethyl]-1,3-benzothiazole-2-carboxamide involves a series of well-choreographed chemical transformations that highlight the precision and sophistication of contemporary synthetic methodologies. The process typically begins with the preparation of key intermediates, such as 2-thienylpyridine derivatives, which are then coupled with benzothiazole carboxylic acid or its derivatives through amide bond formation. This stepwise approach ensures high yield and purity, which are essential for subsequent pharmacological evaluations.

The pharmacological evaluation of N-{[2-(thiophen-2-yl)